N1-(2,2-dimethoxyethyl)-N2-((3-((4-fluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide

Specification

• CAS No.: 868981-34-4
• Molecular Formula: C16H22FN3O7S
• Molecular Weight: 419.42
• IUPAC Name: N'-(2,2-dimethoxyethyl)-N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• Standard InChI: InChI=1S/C16H22FN3O7S/c1-25-14(26-2)10-19-16(22)15(21)18-9-13-20(7-8-27-13)28(23,24)12-5-3-11(17)4-6-12/h3-6,13-14H,7-10H2,1-2H3,(H,18,21)(H,19,22)
• Standard InChI Key: HTICBZJRHYUWNB-UHFFFAOYSA-N
• SMILES: COC(CNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=CC=C(C=C2)F)OC

Introduction

N1-(2,2-dimethoxyethyl)-N2-((3-((4-fluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide is a complex organic compound that belongs to the class of oxalamides. This compound is characterized by its unique molecular structure, which includes a 4-fluorophenylsulfonyl moiety attached to an oxazolidinone derivative. Despite the lack of specific information on this exact compound in the available literature, its structure suggests potential applications in medicinal chemistry, particularly in drug design and development.

Synthesis and Chemical Reactions

The synthesis of similar oxalamide compounds typically involves multi-step organic reactions. These processes often require careful control of reaction conditions such as temperature, pH, and solvent choice to ensure high yields and purity. Analytical techniques like High Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are typically employed to monitor the progress and purity of the synthesis.

Potential Applications

Given its structural similarity to other oxalamides and sulfonamides, N1-(2,2-dimethoxyethyl)-N2-((3-((4-fluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide may exhibit potential in pharmaceutical applications, particularly in the development of antibacterial and antifungal agents. Experimental studies are necessary to elucidate precise interactions at a molecular level, including binding affinities and kinetic parameters.